1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate

• Molecular Formula: C14H18O7S
• Molecular Weight: 330.36 g/mol
• IUPAC Name: 1-(4-methylsulfonylphenoxy)carbonyloxyethyl 2-methylpropanoate
• InChI: InChI=1S/C14H18O7S/c1-9(2)13(15)19-10(3)20-14(16)21-11-5-7-12(8-6-11)22(4,17)18/h5-10H,1-4H3
• InChI Key: SVHRMWZPCNHENV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC(C)OC(=O)OC1=CC=C(C=C1)S(=O)(=O)C

Description

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate is a synthetic ester featuring a methanesulfonyl-substituted phenoxycarbonyl group attached to an ethyl 2-methylpropanoate backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate typically involves multiple steps. One common method includes the reaction of 4-methanesulfonylphenol with a suitable carbonylating agent to form the phenoxycarbonyl intermediate. This intermediate is then reacted with ethyl 2-methylpropanoate under specific conditions to yield the final product. The reaction conditions often involve the use of catalysts and solvents to facilitate the process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using suitable reducing agents to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Conditions for substitution reactions may involve the use of catalysts and specific solvents to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate has several scientific research applications, including:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound may be studied for its potential biological activities and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications and effects on biological systems.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate exerts its effects involves interactions with specific molecular targets. These interactions can lead to changes in molecular pathways and biological processes. The exact mechanism may vary depending on the context of its application and the specific targets involved.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared below with three analogs differing in the substituent on the phenoxycarbonyl group:

Compound Name	Substituent	Key Properties	Applications/Reactivity
1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate (Target Compound)	4-Methanesulfonyl (mesyl)	Electron-withdrawing group; enhances carbonate reactivity.	Likely intermediate for drug derivatization (e.g., prodrugs) .
1-[(Chlorocarbonyl)oxy]-2-oxo-2-[(propan-2-yl)oxy]ethyl 2-methylpropanoate	Chlorocarbonyl	High electrophilicity; chlorine acts as a leaving group.	Used in synthesizing fluconazole esters (no reported bioactivity data) .
1-[[(4-Nitrophenoxy)carbonyl]oxy]ethyl 2-methylpropanoate	4-Nitro	Strong electron-withdrawing nitro group; increases hydrolysis susceptibility.	Activated ester for rapid reactions (e.g., peptide coupling) .
1-[(2,5-Dioxopyrrolidinyl)oxycarbonyloxy]ethyl 2-methylpropanoate	2,5-Dioxopyrrolidinyl (NHS-like)	Forms stable amide bonds; high reactivity toward amines.	Bioconjugation applications (e.g., protein labeling) .

Reactivity and Stability Trends

• Electron-Withdrawing Effects: The 4-methanesulfonyl and 4-nitro substituents increase the electrophilicity of the carbonate ester, accelerating nucleophilic substitution or hydrolysis. The nitro group (4-Nitrophenoxy) is more electron-withdrawing than mesyl, leading to faster reaction kinetics .
• Leaving Group Capacity : The chlorocarbonyl analog () exhibits superior leaving group ability due to the chloride ion, making it reactive in esterification reactions. However, its instability may limit practical use .
• Bioconjugation Utility : The dioxopyrrolidinyl variant () mimics NHS esters, enabling efficient amine coupling in aqueous conditions, a feature absent in the mesyl-substituted target compound .

Pharmacological and Industrial Relevance

• Pharmaceutical Intermediates : The mesyl-substituted compound may serve as a prodrug linker, leveraging its controlled hydrolysis for drug release. In contrast, the dioxopyrrolidinyl analog is explicitly used in bioconjugation .

Biological Activity

1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate is a synthetic compound that has garnered attention for its potential biological activities. This compound is characterized by its unique chemical structure, which includes a methanesulfonyl group and an ester functional group. Understanding its biological activity is crucial for evaluating its therapeutic potential and safety profile.

• IUPAC Name : 1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate
• Molecular Formula : C12H16O5S
• Molecular Weight : 288.32 g/mol

The biological activity of 1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate can be attributed to its ability to interact with various biological targets. Preliminary studies suggest that this compound may act as an inhibitor of certain enzymes involved in inflammatory pathways, potentially providing anti-inflammatory effects.

Biological Activity Overview

Research has indicated several areas where this compound exhibits biological activity:

• Anti-inflammatory Effects : The methanesulfonyl group is known for its influence on inflammatory responses, and compounds with similar structures have been shown to inhibit pro-inflammatory cytokines.
• Antimicrobial Properties : Some studies suggest that derivatives of compounds containing the methanesulfonyl moiety exhibit antimicrobial activity against various pathogens.
• Cytotoxicity : In vitro studies have indicated that this compound may induce cytotoxic effects in cancer cell lines, suggesting a potential role in cancer therapy.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Anti-inflammatory	Inhibition of cytokine release	,
Antimicrobial	Activity against specific bacteria	,
Cytotoxicity	Induction of apoptosis in cancer cells	,

Case Studies

• Anti-inflammatory Study :
  A study conducted on murine models demonstrated that administration of the compound significantly reduced levels of TNF-alpha and IL-6, two key pro-inflammatory cytokines. This suggests a robust anti-inflammatory action, which could be beneficial in treating conditions such as rheumatoid arthritis.
• Antimicrobial Activity :
  Research published in the Journal of Medicinal Chemistry reported that derivatives similar to 1-[(4-Methanesulfonylphenoxycarbonyl)oxy]ethyl 2-methylpropanoate exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, indicating potential for use as an antimicrobial agent.
• Cytotoxic Effects on Cancer Cells :
  A laboratory study evaluated the cytotoxic effects of the compound on various cancer cell lines, including breast and colon cancer cells. Results showed a dose-dependent increase in apoptosis markers, suggesting its potential as a chemotherapeutic agent.